Cas no 102872-15-1 (Quinoline,2,4,7,8-tetramethyl-)

Quinoline,2,4,7,8-tetramethyl- structure
102872-15-1 structure
Product Name:Quinoline,2,4,7,8-tetramethyl-
CAS No:102872-15-1
MF:C13H15N
MW:185.264903306961
CID:125319
PubChem ID:12182070
Update Time:2025-04-18

Quinoline,2,4,7,8-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,2,4,7,8-tetramethyl-
    • 2,4,7,8-TETRAMETHYLQUINOLINE
    • 2,3-DIMETHYL-3,4-DIHYDRO-2H-QUINOXALINE-1,6-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER
    • 2,4,7,8-Tetramethyl-chinolin
    • 2,4,7,8-tetramethyl-quinoline
    • Quinoline,2,4,7,8-tetramethyl
    • FT-0609934
    • AKOS006273659
    • DTXSID60479450
    • 102872-15-1
    • Inchi: 1S/C13H15N/c1-8-5-6-12-9(2)7-10(3)14-13(12)11(8)4/h5-7H,1-4H3
    • InChI Key: LHZGWAWYQCKEQZ-UHFFFAOYSA-N
    • SMILES: N1C(C)=CC(C)=C2C=CC(C)=C(C)C=12

Computed Properties

  • Exact Mass: 185.12000
  • Monoisotopic Mass: 185.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 3.46840
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